Cas no 142328-06-1 (4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one)

4,5,6,7-Tetrahydro-2,1,3-benzoxadiazol-4-one is a heterocyclic compound featuring a fused oxadiazole ring system, which imparts unique reactivity and stability. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The compound’s rigid framework and electron-rich heteroatoms enhance its utility in cyclization reactions and as a precursor for nitrogen-containing scaffolds. Its synthetic versatility allows for selective modifications, enabling applications in medicinal chemistry and material science. The tetrahydrobenzoxadiazolone core also contributes to improved solubility and bioavailability in derived compounds, making it advantageous for drug discovery and development.
4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one structure
142328-06-1 structure
Product Name:4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one
CAS No:142328-06-1
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD00168434
CID:134318
PubChem ID:543052
Update Time:2025-10-08

4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dihydrobenzo[c][1,2,5]oxadiazol-4(5H)-one
    • 2,1,3-Benzoxadiazol-4(5H)-one,6,7-dihydro-
    • 6,7-DIHYDRO-2,1,3-BENZOXADIAZOL-4(5H)-ONE
    • 6,7-dihydro-5H-2,1,3-benzoxadiazol-4-one
    • 2,1,3-Benzoxadiazol-4(5H)-one,6,7-dihydro
    • 4,5,6,7-Tetrahydro-2,1,3-benzoxadiazol-4-one
    • 4,5,6,7-tetrahydro-2,1,3-benzoxadiazole-4-one
    • 4-oxo-4,5,6,7-tetrahydro-[2,1,3]benzoxadiazole
    • 4-oxo-4,5,6,7-tetrahydrobenzofurazan
    • 6,7-Dihydro-5H-benzo[1,2,5]oxadiazol-4-one
    • 6,7-Dihydro-2,1,3-benzoxadiazol-4(5H)-one #
    • W-205574
    • SCHEMBL2075009
    • AKOS006229019
    • SB33506
    • DTXSID40337483
    • 142328-06-1
    • TS-01779
    • CS-0313073
    • MFCD00168434
    • FT-0617126
    • 4,5,6,7-tetrahydrobenzofurazan-4-one
    • DTXCID30288571
    • BBL028304
    • STK802175
    • DB-015188
    • 4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one
    • MDL： MFCD00168434
    • Inchi： 1S/C6H6N2O2/c9-5-3-1-2-4-6(5)8-10-7-4/h1-3H2
    • InChI Key： YONIOJQXOFZEDM-UHFFFAOYSA-N
    • SMILES： O1N=C2C(CCCC2=N1)=O

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 266°Cat760mmHg
  • Flash Point: 114.7°C
  • Refractive Index: 1.532
  • PSA: 55.99000
  • LogP: 0.58860

4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T293023-50mg
4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one
 142328-06-1
50mg
 $ 50.00 2022-06-02
TRC
T293023-100mg
4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one
 142328-06-1
100mg
 $ 70.00 2022-06-02
TRC
T293023-500mg
4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-4-one
 142328-06-1
500mg
 $ 230.00 2022-06-02
Chemenu
CM503822-1g
6,7-Dihydrobenzo[c][1,2,5]oxadiazol-4(5H)-one
 142328-06-1 96%
1g
 $129 2022-06-13
abcr
AB239259-100 mg
4,5,6,7-Tetrahydro-2,1,3-benzoxadiazol-4-one, 95%; .
 142328-06-1 95%
100MG
 €318.20 2022-03-04
abcr
AB239259-250 mg
4,5,6,7-Tetrahydro-2,1,3-benzoxadiazol-4-one, 95%; .
 142328-06-1 95%
250MG
 €440.00 2022-03-04
abcr
AB239259-1 g
4,5,6,7-Tetrahydro-2,1,3-benzoxadiazol-4-one, 95%; .
 142328-06-1 95%
1g
 €1,172.20 2022-03-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
21R0004-1g
6,7-Dihydro-5H-benzo[1,2,5]oxadiazol-4-one
 142328-06-1 96%
1g
 6767.38CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
21R0004-5g
6,7-Dihydro-5H-benzo[1,2,5]oxadiazol-4-one
 142328-06-1 96%
5g
 25424.31CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
21R0004-500mg
6,7-Dihydro-5H-benzo[1,2,5]oxadiazol-4-one
 142328-06-1 96%
500mg
 3807.71CNY 2021-05-08

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